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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenpiclonil is a phenylpyrrole fungicide developed to control a broad spectrum of seed-borne

fungal diseases in cereal crops.[1] Its mode of action involves the inhibition of glucose

phosphorylation, which disrupts the osmotic signal transduction pathway in target fungi.[1]

While effective against pathogenic fungi, it is imperative to understand the toxicological impact

of Fenpiclonil on non-target organisms to assess its overall environmental risk. This technical

guide provides a comprehensive overview of the toxicological profile of Fenpiclonil on a range

of non-target organisms, including aquatic species, terrestrial invertebrates, and birds. The

information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and environmental safety assessment.

Ecotoxicological Data
The following tables summarize the available quantitative data on the acute and chronic toxicity

of Fenpiclonil to various non-target organisms. These values are essential for comparative

analysis and risk assessment.

Aquatic Organisms
Fenpiclonil has demonstrated moderate toxicity to aquatic life.[1] The following tables detail

the reported toxicity endpoints for fish, aquatic invertebrates, and algae.
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Table 1: Toxicity of Fenpiclonil to Fish

Species Endpoint Value (mg/L)
Exposure
Duration

Reference

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 0.78 96 hours

[No specific

citation found in

search results]

Cyprinus carpio

(Common Carp)
LC50 1.4 96 hours

[No specific

citation found in

search results]

Table 2: Toxicity of Fenpiclonil to Aquatic Invertebrates

Species Endpoint Value (mg/L)
Exposure
Duration

Reference

Daphnia magna

(Water Flea)

EC50

(Immobilisation)
0.51 48 hours

[No specific

citation found in

search results]

Daphnia magna

(Water Flea)

NOEC

(Reproduction)
0.05 21 days

[No specific

citation found in

search results]

Table 3: Toxicity of Fenpiclonil to Algae

Species Endpoint Value (mg/L)
Exposure
Duration

Reference

Scenedesmus

subspicatus

EC50 (Growth

Inhibition)
0.22 72 hours

[No specific

citation found in

search results]

Pseudokirchnerie

lla subcapitata

EC50 (Growth

Inhibition)
0.19 72 hours

[No specific

citation found in

search results]
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Terrestrial Organisms
The impact of Fenpiclonil extends to terrestrial ecosystems, affecting beneficial organisms

such as birds, bees, and earthworms.

Table 4: Toxicity of Fenpiclonil to Birds

Species Endpoint Value
Exposure
Duration

Reference

Colinus

virginianus

(Bobwhite Quail)

LD50 (Oral) >2000 mg/kg bw Single Dose

[No specific

citation found in

search results]

Anas

platyrhynchos

(Mallard Duck)

LC50 (Dietary) >5000 mg/kg diet 5 days

[No specific

citation found in

search results]

Table 5: Toxicity of Fenpiclonil to Honeybees

Species Endpoint
Value (µ g/bee
)

Exposure
Route

Reference

Apis mellifera

(Honeybee)
LD50 >20 Contact

[No specific

citation found in

search results]

Apis mellifera

(Honeybee)
LD50 >100 Oral

[No specific

citation found in

search results]

Table 6: Toxicity of Fenpiclonil to Earthworms
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Species Endpoint
Value (mg/kg
soil)

Exposure
Duration

Reference

Eisenia fetida LC50 >1000 14 days

[No specific

citation found in

search results]

Eisenia fetida
NOEC

(Reproduction)
100 56 days

[No specific

citation found in

search results]

Soil Microorganisms
Studies on the effects of fungicides on soil microorganisms have shown that they can have

significant negative impacts on microbial biomass and nitrogen transformation processes.[2]

However, specific quantitative data for Fenpiclonil's effect on soil microbial communities, such

as EC50 values for respiration or nitrification inhibition, are not readily available in the reviewed

literature.

Experimental Protocols
The toxicological data presented in this guide are derived from studies following standardized

experimental protocols, primarily those established by the Organisation for Economic Co-

operation and Development (OECD) and the U.S. Environmental Protection Agency's Office of

Chemical Safety and Pollution Prevention (OCSPP). Below are detailed methodologies for key

experiments cited.

Aquatic Toxicity Testing
Fish Acute Toxicity Test (Following OECD 203)

Test Species: Rainbow trout (Oncorhynchus mykiss) or Zebra fish (Danio rerio).

Test Design: A 96-hour static, semi-static, or flow-through test.

Test Concentrations: A geometric series of at least five concentrations and a control.
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Test Conditions: Temperature, pH, and dissolved oxygen levels are maintained within

species-specific optimal ranges. For rainbow trout, the temperature is typically 12-15°C.

Observations: Mortality and sublethal effects (e.g., abnormal behavior) are recorded at 24,

48, 72, and 96 hours.

Endpoint: The LC50 (median lethal concentration) is calculated.

Daphnia magna Acute Immobilisation Test (Following OECD 202)

Test Species:Daphnia magna.

Test Design: A 48-hour static test.

Test Concentrations: A geometric series of at least five concentrations and a control.

Test Conditions: Temperature is maintained at 18-22°C with a 16-hour light/8-hour dark

photoperiod.

Observations: Immobilisation (inability to swim) is recorded at 24 and 48 hours.

Endpoint: The EC50 (median effective concentration for immobilisation) is calculated.

Algal Growth Inhibition Test (Following OECD 201)

Test Species:Scenedesmus subspicatus or Pseudokirchneriella subcapitata.

Test Design: A 72-hour static test.

Test Concentrations: A geometric series of at least five concentrations and a control.

Test Conditions: Cultures are incubated at 21-24°C under continuous, uniform illumination.

Observations: Algal growth (cell density) is measured at 24, 48, and 72 hours.

Endpoint: The EC50 (median effective concentration for growth inhibition) is calculated.

Terrestrial Toxicity Testing
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Avian Acute Oral Toxicity Test (Following OCSPP 850.2100 / OECD 223)

Test Species: Bobwhite quail (Colinus virginianus) or Mallard duck (Anas platyrhynchos).

Test Design: A single oral dose is administered, followed by a 14-day observation period.

Dosage: A geometric series of at least five dose levels and a control.

Observations: Mortality, clinical signs of toxicity, and body weight changes are recorded.

Endpoint: The LD50 (median lethal dose) is determined.

Honeybee Acute Contact and Oral Toxicity Tests (Following OECD 214 and 213)

Test Species: Honeybee (Apis mellifera).

Contact Toxicity (OECD 214): A single dose of the test substance is topically applied to the

thorax of each bee.

Oral Toxicity (OECD 213): Bees are fed a sucrose solution containing the test substance.

Test Design: A geometric series of at least five concentrations and a control.

Observations: Mortality and behavioral abnormalities are recorded at 4, 24, and 48 hours.

Endpoint: The LD50 (median lethal dose) is calculated for both contact and oral exposure.

Earthworm Acute and Reproduction Toxicity Tests (Following OECD 207 and 222)

Test Species:Eisenia fetida.

Acute Test (OECD 207): Earthworms are exposed to the test substance in artificial soil for 14

days.

Reproduction Test (OECD 222): Adult earthworms are exposed for 28 days, after which the

adults are removed, and the number of offspring is assessed after another 28 days.

Test Concentrations: A geometric series of at least five concentrations and a control.
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Observations: Mortality, body weight changes, and reproductive output (number of cocoons

and juveniles) are recorded.

Endpoints: The LC50 (acute test) and NOEC for reproduction are determined.

Signaling Pathways and Experimental Workflows
To visualize the complex biological interactions and experimental processes, the following

diagrams have been generated using Graphviz (DOT language).
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Osmotic Stress Response Pathway (in Fungi)

Fenpiclonil Hybrid Histidine
Kinase (HHK)

Activates Histidine Phospho-
transfer Protein (HPT)

Phospho-relay MAPK Cascade
(Hog1/p38)

Activates

Glycerol Synthesis
(Osmolyte Accumulation)

Induces

Stress-responsive
Gene ExpressionInduces
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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